Cas no 1603041-83-3 (1-Octene, 3-(bromomethyl)-3,5-dimethyl-)

• Product Name: 1-Octene, 3-(bromomethyl)-3,5-dimethyl-
• CAS No: 1603041-83-3
• MF: C₁₁H₂₁Br
• MW: 233.18844294548
• CID: 5284299
• Update Time: 2025-11-07

1-Octene, 3-(bromomethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 3-(bromomethyl)-3,5-dimethyl-

• Inchi： 1S/C11H21Br/c1-5-7-10(3)8-11(4,6-2)9-12/h6,10H,2,5,7-9H2,1,3-4H3
• InChI Key： HMYHAPKRLOUBJQ-UHFFFAOYSA-N
• SMILES： C=CC(CBr)(C)CC(C)CCC

Additional information on 1-Octene, 3-(bromomethyl)-3,5-dimethyl-

Introduction to CAS No. 1603041-83-3: 1-Octene, 3-(bromomethyl)-3,5-dimethyl-

CAS No. 1603041-83-3, commonly referred to as 1-Octene, 3-(bromomethyl)-3,5-dimethyl-, is a versatile organic compound with a wide range of applications in various industries. This compound is characterized by its unique chemical structure, which includes a bromomethyl group attached to a branched octene chain. The presence of this functional group imparts distinctive chemical properties that make it valuable in numerous synthetic and industrial processes.

Recent advancements in chemical synthesis have highlighted the potential of 1-Octene, 3-(bromomethyl)-3,5-dimethyl- as an intermediate in the production of advanced materials. Researchers have demonstrated its effectiveness in polymer chemistry, where it serves as a key component in the development of high-performance polymers with tailored mechanical and thermal properties. Its ability to undergo various polymerization reactions has made it a focal point in the creation of materials for aerospace and automotive industries.

In addition to its role in polymer synthesis, CAS No. 1603041-83-3 has shown promise in the field of drug delivery systems. Studies have indicated that this compound can be utilized as a carrier molecule for targeted drug delivery due to its biocompatibility and controlled release properties. This application underscores its potential impact on the pharmaceutical industry, particularly in the development of innovative therapeutic agents.

The synthesis of 1-Octene, 3-(bromomethyl)-3,5-dimethyl- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent research has focused on optimizing these processes to enhance yield and reduce environmental impact. For instance, the use of transition metal catalysts has been shown to significantly improve the efficiency of key reaction steps while minimizing byproduct formation.

From an environmental standpoint, understanding the ecological footprint of CAS No. 1603041-83- is crucial for its sustainable use. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that under controlled conditions, this compound exhibits moderate biodegradability; however, further research is needed to fully understand its long-term environmental effects.

In conclusion, CAS No. 160 strong>, or 1-Octene strong>, represents a significant advancement in modern chemistry with applications spanning multiple disciplines. Its unique chemical properties and versatility make it an essential compound for both industrial and academic research. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies and materials is expected to grow significantly.